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Introduction: C.I. 15850:1, also known as Pigment Red 57:1 or D&C Red No. 7, is a
synthetically produced monoazo color additive widely utilized in the cosmetic, pharmaceutical,
and food industries.[1][2] It is the calcium salt of 3-hydroxy-4-[(4-methyl-2-sulfophenyl)azo]-2-
naphthalenecarboxylic acid.[3] Renowned for its vibrant red hue and excellent stability, C.1.
15850:1 is a key component in a vast array of products, including lipsticks, nail lacquers, face
makeup, and various personal care items.[4][5] Its manufacturing process involves a classic
example of azo coupling, a fundamental reaction in the chemistry of synthetic dyes. This
technical guide provides a comprehensive overview of the synthesis and manufacturing of C.1.
15850:1, detailing the chemical reactions, experimental protocols, and quality control
parameters crucial for its production.

Synthesis and Manufacturing Process

The industrial production of C.I. 15850:1 is a multi-step process that begins with the
diazotization of an aromatic amine, followed by a coupling reaction with a naphthol derivative,
and concludes with the formation of an insoluble calcium salt, a process known as "laking." The
key raw materials for this synthesis are 2-amino-5-methylbenzenesulfonic acid (commonly
known as 4B acid) and 3-hydroxy-2-naphthoic acid (BON acid).

The overall synthesis can be broken down into three primary stages:
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» Diazotization of 4B Acid: In this initial step, 4B acid is treated with sodium nitrite in the
presence of a strong mineral acid, typically hydrochloric acid, at a low temperature. This
reaction converts the primary aromatic amine group of the 4B acid into a highly reactive
diazonium salt. Precise temperature and pH control are critical during this stage to ensure
the stability of the diazonium salt and prevent unwanted side reactions.

e Azo Coupling: The freshly prepared diazonium salt is then reacted with 3-hydroxy-2-
naphthoic acid (BON acid) in an alkaline solution. This electrophilic substitution reaction,
known as azo coupling, forms the soluble sodium salt of the azo dye. The molar ratio of the
reactants is a critical parameter that must be carefully controlled to achieve a high reaction
yield and minimize the formation of impurities.

e Laking: The final step involves the conversion of the water-soluble sodium salt of the azo dye
into the water-insoluble calcium salt. This is achieved by adding a solution of a calcium salt,
typically calcium chloride, to the reaction mixture. The resulting precipitate, C.l. 15850:1, is
then filtered, washed extensively with water to remove any residual salts and impurities, and
finally dried to yield the finished pigment.[4]

Experimental Protocols

The following section details a representative laboratory-scale protocol for the synthesis of C.I.
15850:1.

Materials:

¢ 2-Amino-5-methylbenzenesulfonic acid (4B acid)
e Sodium hydroxide (NaOH)

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

¢ 3-Hydroxy-2-naphthoic acid (BON acid)

e Calcium chloride (CacClz)

e Deionized water
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Procedure:

1. Preparation of the Diazo Component (Diazotization):

o Asuspension of 4B acid is prepared in water.

e The suspension is cooled to below 5°C in an ice bath.

o Concentrated hydrochloric acid is added to the suspension, and the pH is adjusted to a
range of 1-2.

e A solution of sodium nitrite in water is then added slowly to the 4B acid suspension while
maintaining the temperature below 5°C and stirring continuously.

e The reaction mixture is stirred for an additional period at this low temperature to ensure
complete diazotization.

2. Preparation of the Coupling Component:

¢ In a separate vessel, 3-hydroxy-2-naphthoic acid (BON acid) is dissolved in an aqueous
solution of sodium hydroxide to form the sodium salt.

3. Azo Coupling Reaction:

e The cold diazonium salt solution is slowly added to the solution of the BON acid salt with
vigorous stirring.

» The temperature of the reaction mixture is maintained at a low level initially and then allowed
to rise to room temperature.

e The pH of the coupling reaction is carefully controlled and adjusted as necessary, typically to
an alkaline pH.

e The mixture is stirred for several hours at room temperature to ensure the completion of the
coupling reaction. The absence of excess diazonium salt can be checked using an H-acid
spot test.[4]

4. Laking Process:

e An agueous solution of calcium chloride is added to the solution of the sodium salt of the azo
dye.

o The mixture is stirred to facilitate the precipitation of the insoluble calcium salt (C.I. 15850:1).

e The temperature may be raised during this step to promote complete precipitation.

5. Isolation and Purification:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.researchgate.net/publication/297682162_Particle_Size_Morphology_and_Color_Characteristics_of_CI_Pigment_Red_571_1_Effect_of_Synthesis_Conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

e The precipitated pigment is collected by filtration.
» The filter cake is washed thoroughly with deionized water to remove any soluble impurities

and by-products.

» The purified pigment is then dried in an oven at a controlled temperature until a constant

weight is achieved.

Quantitative Data

The quality and purity of C.I. 15850:1 are critical for its intended applications. The following

tables summarize key quantitative parameters and specifications for the final product.

Table 1: Typical Physical and Chemical Properties

Property Specification
Appearance Red Powder
Pure Dye Content 60.0 - 70.0%
Volatile Matter at 105°C < 3.0%

Water Soluble Matter

Varies by grade

Ether Extractable Matter

<0.2%

Residue on 325 Mesh

<1.0%

Table 2: Regulatory Specifications for Intermediates and Subsidiary Colors (UPLC Analysis)

Analyte Specification Limit (% by weight)
2-Amino-5-methylbenzenesulfonic acid, calcium
<0.2%
salt
3-Hydroxy-2-naphthalenecarboxylic acid,
Y Y P y <0.4%

calcium salt

Unsulfonated Subsidiary Color

Varies by regulatory body

4-Methyl Sudan |

Varies by regulatory body

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Note: The U.S. Food and Drug Administration (FDA) employs ultra-performance liquid
chromatography (UPLC) for the batch certification of D&C Red No. 7 to ensure it meets
published specifications for manufacturing intermediates and subsidiary colors.
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Caption: Synthetic pathway of C.l. 15850:1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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